Cas no 167371-76-8 (7-chloro-5-ethyl-1,2,4triazolo1,5-apyrimidine)

• Product Name: 7-chloro-5-ethyl-1,2,4triazolo1,5-apyrimidine
• CAS No: 167371-76-8
• MF: C₇H₇ClN₄
• MW: 182.610279321671
• CID: 2190708
• PubChem ID: 16768222
• Update Time: 2025-08-05

7-chloro-5-ethyl-1,2,4triazolo1,5-apyrimidine Chemical and Physical Properties

Names and Identifiers

• 7-Chloro-5-ethyl-[1,2,4]triazolo[1,5-a]pyrimidine
• 167371-76-8
• C91380
• DB-307333
• CS-0091732
• SCHEMBL7433052
• Z330913810
• EN300-45274
• SGA37176
• AKOS000123590
• 841-630-3
• 7-chloro-5-ethyl-(1,2,4)triazolo(1,5-a)pyrimidine
• 7-chloro-5-ethyl-1,2,4triazolo1,5-apyrimidine

• MDL： MFCD08898721
• Inchi： 1S/C7H7ClN4/c1-2-5-3-6(8)12-7(11-5)9-4-10-12/h3-4H,2H2,1H3
• InChI Key： QWSTYGSBBPKJAM-UHFFFAOYSA-N
• SMILES： ClC1=CC(CC)=NC2=NC=NN21

Computed Properties

• Exact Mass: 182.0359239Da
• Monoisotopic Mass: 182.0359239Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 12
• Rotatable Bond Count: 1
• Complexity: 165
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.9
• Topological Polar Surface Area: 43.1Ų